Cas no 220757-73-3 (4(1H)-Pyridinone,2-(hydroxymethyl)-3,5-dimethyl-)
220757-73-3 structure
Product Name:4(1H)-Pyridinone,2-(hydroxymethyl)-3,5-dimethyl-
CAS No:220757-73-3
MF:C8H11NO2
MW:153.178442239761
CID:244018
PubChem ID:19347453
Update Time:2025-04-19
4(1H)-Pyridinone,2-(hydroxymethyl)-3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Pyridinone,2-(hydroxymethyl)-3,5-dimethyl-
- 3,5-Dimethyl-2-(hydroxymethyl)-4-pyridone
- 2-(Hydroxymethyl)-3,5-dimethyl-4(1H)-pyridinone
- B0025-007871
- 727375-13-5
- 220757-73-3
- 2-(Hydroxymethyl)-3,5-dimethylpyridin-4(1H)-one
- SCHEMBL4483339
- 2-(hydroxymethyl)-3,5-dimethyl-1H-pyridin-4-one
- CS-0166418
- Esomeprazole Impurity 22
- D80824
- 2-hydroxymethyl-3,5-dimethylpyridin-4-ol
- 2-(Hydroxymethyl)-3,5-dimethylpyridin-4(1H)-one? (Omeprazole Impurity
- AKOS037649240
- BS-17508
- MFCD18816545
- QAZJWGGYPDKWMQ-UHFFFAOYSA-N
- SCHEMBL8066691
- 2-(Hydroxymethyl)-3,5-dimethylpyridin-4-ol
-
- Inchi: 1S/C8H11NO2/c1-5-3-9-7(4-10)6(2)8(5)11/h3,10H,4H2,1-2H3,(H,9,11)
- InChI Key: QAZJWGGYPDKWMQ-UHFFFAOYSA-N
- SMILES: OCC1=C(C)C(C(C)=CN1)=O
Computed Properties
- Exact Mass: 153.07903
- Monoisotopic Mass: 153.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
- LogP: 0.48400
4(1H)-Pyridinone,2-(hydroxymethyl)-3,5-dimethyl- Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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